Cas no 1369341-82-1 (2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)

• Product Name: 2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
• CAS No: 1369341-82-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 5265691
• Update Time: 2026-03-09

2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CID 21945871
• 2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
• Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 2-methyl-

• Inchi： 1S/C8H7N3O2/c1-5-9-3-7-2-6(8(12)13)4-11(7)10-5/h2-4H,1H3,(H,12,13)
• InChI Key： OILBHPCQJZIMSR-UHFFFAOYSA-N
• SMILES： N12C=C(C(O)=O)C=C1C=NC(C)=N2

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 0.43±0.41(Predicted)

Additional information on 2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid

Introduction to 2-Methylpyrrolo[2,1-f][1,2,4]triazine-6-Carboxylic Acid (CAS No. 1369341-82-1)

2-Methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, also known by its CAS number CAS No. 1369341-82-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and potential applications in various industries. The structure of this compound features a pyrrolo-triazine core with a methyl substituent and a carboxylic acid group, making it a versatile building block for further chemical modifications.

The synthesis of 2-methylpyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, reducing production costs and improving the overall efficiency. These improvements have made this compound more accessible for academic and industrial applications.

One of the most promising applications of cas no 1369341-82-1 lies in its use as a precursor for advanced materials. The heterocyclic core of this compound provides excellent electronic properties, making it suitable for applications in optoelectronics and semiconductors. For instance, researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The carboxylic acid group allows for easy functionalization, enabling the integration of this compound into larger molecular frameworks or polymer systems.

In addition to its material science applications, cas no 1369341-82-1 has shown potential in the field of drug discovery. The unique structure of this compound offers opportunities for designing bioactive molecules with specific pharmacological properties. Recent studies have focused on its ability to modulate cellular signaling pathways, which could lead to novel therapeutic agents for treating various diseases. However, further research is needed to fully understand its biological activity and safety profile.

The environmental impact of cas no 1369341-82-1 has also been a topic of interest among researchers. As industries increasingly prioritize sustainability, there is a growing need to develop eco-friendly synthetic routes and application methods for this compound. Recent studies have explored the use of green chemistry principles in its synthesis and processing, aiming to minimize waste and reduce energy consumption.

In conclusion, cas no 1369341-82-1, or cas no 857757, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As technology continues to advance and new applications emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.